Cas no 1806963-24-5 (Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate is a versatile pyridine-based intermediate with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a difluoromethyl group, which enhances metabolic stability and bioavailability, and an aminomethyl moiety that facilitates further functionalization. The methyl ester group offers reactivity for hydrolysis or transesterification, making it a valuable precursor for derivatization. The compound’s rigid pyridine core contributes to its stability under various reaction conditions. Its balanced lipophilicity and electronic properties make it suitable for designing biologically active molecules, particularly in medicinal chemistry for CNS-targeting or antimicrobial agents. The difluoromethyl substitution is advantageous for modulating pKa and improving membrane permeability.

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate structure

1806963-24-5 structure

Product Name:Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

CAS No:1806963-24-5

MF:C₁₀H₁₂F₂N₂O₂

MW:230.211289405823

CID:4898711

Update Time:2025-11-01

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
- Inchi： 1S/C10H12F2N2O2/c1-5-3-7(9(11)12)14-8(6(5)4-13)10(15)16-2/h3,9H,4,13H2,1-2H3
- InChI Key： BQXYFCMSZCYIKF-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C)=C(CN)C(C(=O)OC)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 251
XLogP3: 0.9
Topological Polar Surface Area: 65.2

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029016439-250mg	Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate	1806963-24-5	95%	250mg	$989.80	2022-03-31
Alichem	A029016439-1g	Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate	1806963-24-5	95%	1g	$2,779.20	2022-03-31

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Additional information on Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806963-24-5)

Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806963-24-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and a methyl carboxylate ester, which contribute to its reactivity and versatility. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.

The structural complexity of Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate makes it a valuable intermediate in organic synthesis. Its pyridine core is a common scaffold in bioactive molecules, while the difluoromethyl group enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight the growing demand for fluorinated compounds like this, as they often exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

In the context of green chemistry and sustainable synthesis, CAS No. 1806963-24-5 has garnered attention for its potential to reduce environmental impact. The incorporation of fluorine atoms can lead to more efficient agrochemicals with lower application rates, aligning with global trends toward eco-friendly farming practices. This aligns with frequent search queries such as "fluorinated pyridine derivatives in agriculture" and "sustainable synthesis of heterocyclic compounds."

From a technical perspective, the methyl carboxylate group in this compound offers flexibility for further derivatization, enabling chemists to explore diverse reaction pathways. The aminomethyl functionality also allows for conjugation with other molecular fragments, making it a versatile tool in medicinal chemistry. These features are often discussed in forums and publications focusing on "multifunctional pyridine intermediates" and "strategies for fluorinated drug candidates."

Analytical characterization of Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers frequently search for "analytical methods for complex pyridine derivatives" and "CAS No. 1806963-24-5 spectral data," underscoring the need for reliable reference materials.

The compound's stability under various conditions is another area of interest. While the difluoromethyl group generally enhances stability, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain integrity. This practical consideration addresses common queries like "handling guidelines for fluorinated pyridine compounds" and "shelf-life of aminomethyl-containing intermediates."

In conclusion, Methyl 3-(aminomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate represents an important class of fluorinated heterocycles with broad applicability. Its unique structural features and synthetic versatility make it a compelling subject for ongoing research in pharmaceutical development and sustainable chemistry. As interest in fluorine-containing bioactive molecules continues to grow, this compound is poised to play a significant role in advancing these fields.